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Compound of Interest

Compound Name: 2,3-Dibromo-5-nitropyridine

Cat. No.: B100588

Disclaimer: No specific Safety Data Sheet (SDS) for 2,3-Dibromo-5-nitropyridine is publicly
available. This guide is compiled from data on structurally similar compounds, including its
isomers, to provide a comprehensive overview of potential hazards and safe handling
practices. The information herein should be used as a reference for risk assessment, not as a
direct substitute for a compound-specific SDS.

This technical guide provides an in-depth overview of the safety information for 2,3-Dibromo-5-
nitropyridine, designed for researchers, scientists, and professionals in drug development.
Due to the absence of a dedicated SDS for this specific compound, this document extrapolates
data from closely related brominated and nitrated pyridine derivatives.

Chemical and Physical Properties

Quantitative data on the physicochemical properties of 2,3-Dibromo-5-nitropyridine is limited.
The following table summarizes available information for the target compound and its isomers
to provide a comparative overview.
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2,3-Dibromo-5- 2-Bromo-5- 5-Bromo-2- 2,5-Dibromo-3-
Property . - . . . . . .
nitropyridine nitropyridine nitropyridine nitropyridine
Molecular
CsH2Br2Nz20:2 CsHsBrNz0:2 CsH3BrNz0:z CsH2Bra2Nz20:2
Formula
Molecular Weight  281.89 g/mol 202.99 g/mol 202.99 g/mol 281.89 g/mol
Pale yellow to ]
) Light orange to
N light brown ] )
Appearance Not specified ] Light yellow solid  yellow to green
crystalline
powder/crystal
powder
Melting Point Not specified 139-141 °C 148-150 °C 92-96 °C
» ) - 145-147 °C at 10 - -
Boiling Point Not specified Not specified Not specified
mmHg
CAS Number 15862-36-9 4487-59-6 39856-50-3 15862-37-0

Hazard Identification and GHS Classification

A formal GHS classification for 2,3-Dibromo-5-nitropyridine is not available. However, based
on the classifications of its isomers, it is prudent to handle this compound with a high degree of
caution. The following table summarizes the GHS hazard classifications for related compounds.

Hazard Category

2-Bromo-5-
nitropyridine

5-Bromo-2-
nitropyridine

2,5-Dibromo-3-
nitropyridine

Acute Toxicity, Oral

Category 3 (Toxic if

swallowed)

Not Classified

Not Classified

Skin

Corrosion/Irritation

Category 2 (Causes

skin irritation)

Category 2 (Causes

skin irritation)

Category 2 (Causes

skin irritation)

Serious Eye

Damage/Irritation

Category 2 (Causes
serious eye irritation)

Category 2 (Causes

serious eye irritation)

Category 2 (Causes
serious eye irritation)

Specific Target Organ Category 3 (May Category 3 (May

Toxicity (Single cause respiratory cause respiratory Not Classified
Exposure) irritation) irritation)
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Pictograms (Anticipated for 2,3-Dibromo-5-nitropyridine):

walt text
walt text

Signal Word (Anticipated): Danger
Anticipated Hazard Statements:

Toxic if swallowed.

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Experimental Protocols

As no specific toxicological studies for 2,3-Dibromo-5-nitropyridine were found, this section
outlines a general experimental workflow for assessing the acute oral toxicity of a novel
chemical compound, based on OECD Guideline 423.
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Preparation

Compound Preparation and Dosing Formulation Animal Acclimatization (e.g., rodents, 5 days)

Dosing and Observation

Administer Initial Dose (e.g., 300 mg/kg) to a single animal

;

Observe for 24 hours

l

Confirm with additional animals (if no mortality)

l

Proceed to Limit Test (2000 mg/kg) or Sighting Study

Data Analysisv and Endpoint

Record Clinical Signs, Body Weight, and Mortality

l

Gross Necropsy at termination (14 days)

l

Estimate LD50 and Determine GHS Category

Click to download full resolution via product page

Acute Oral Toxicity Testing Workflow (OECD 423).
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Safe Handling and Personal Protective Equipment
(PPE)

Given the anticipated hazards, stringent safety protocols are mandatory when handling 2,3-
Dibromo-5-nitropyridine.

Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood.

o Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment:

o Eye/Face Protection: Chemical safety goggles or a face shield.

» Skin Protection: Impervious gloves (e.g., nitrile rubber), a lab coat, and closed-toe shoes.

» Respiratory Protection: For operations that may generate dust, a NIOSH-approved respirator
with a particulate filter is recommended.

The following diagram illustrates the logical flow for selecting appropriate PPE.

Handling 2,3-Dibrom0-5-nit@
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Personal Protective Equipment (PPE) Selection Logic.

First Aid Measures

In case of exposure, immediate medical attention is crucial. The following table summarizes

first aid procedures based on data from related compounds.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.
Remove contaminated clothing. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.

Emergency Procedures for Spills and Fires

Spill Response:

e Evacuate the area.

» Wear appropriate PPE.

¢ Avoid generating dust.
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o Carefully sweep or scoop up the material into a sealed container for disposal.

o Clean the spill area with a suitable solvent and then wash with soap and water.

Fire Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Combustion may produce toxic fumes of carbon oxides, nitrogen oxides,
and hydrogen bromide.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

The following flowchart outlines the general emergency response procedure.
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General Emergency Response Flowchart.
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Stability and Reactivity

o Reactivity: No specific data is available.

o Chemical Stability: Likely stable under recommended storage conditions.
» Conditions to Avoid: Heat, flames, sparks, and dust formation.

e Incompatible Materials: Strong oxidizing agents.

e Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, nitrogen oxides, and
hydrogen bromide gas.

Toxicological and Ecological Information

Detailed toxicological and ecological data for 2,3-Dibromo-5-nitropyridine are not available.
Based on related compounds, it is expected to be harmful to aquatic life. Do not allow this
chemical to enter the environment.

Disposal Considerations

Dispose of this chemical and its container in accordance with local, regional, and national
regulations. It is recommended to use a licensed professional waste disposal service.

This guide is intended to promote a culture of safety and responsible handling of 2,3-Dibromo-
5-nitropyridine in a research environment. Always consult with your institution's environmental
health and safety department for specific guidance.

 To cite this document: BenchChem. [2,3-Dibromo-5-nitropyridine: A Technical Safety Guide
for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100588#2-3-dibromo-5-nitropyridine-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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